Cas no 88929-35-5 (S-(-)-Oxiracetam)

S-(-)-Oxiracetam is a nootropic compound belonging to the racetam class, known for its enantiomerically pure form. It exhibits potential cognitive-enhancing properties, including improved memory retention and learning capacity. The S-(-) enantiomer is of particular interest due to its higher bioavailability and enhanced interaction with central nervous system receptors compared to the racemic mixture. It functions as a positive allosteric modulator of AMPA receptors and may influence cholinergic and glutamatergic neurotransmission. This compound is commonly utilized in research settings to study neuroprotection, synaptic plasticity, and cognitive function. Its well-defined stereochemistry ensures consistent pharmacological activity, making it a valuable tool for neuroscientific investigations.
S-(-)-Oxiracetam structure
S-(-)-Oxiracetam structure
Product Name:S-(-)-Oxiracetam
CAS No:88929-35-5
MF:C6H10N2O3
MW:158.155201435089
MDL:MFCD00920793
CID:93492
PubChem ID:6603951
Update Time:2025-11-02

S-(-)-Oxiracetam Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetamide
    • Pyrrolidineacetamide, 4-hydroxy-2-oxo-, (4S)-
    • (S)-4-Hydroxy-2-oxo-1-pyrrolidineacetamide
    • 1-Pyrrolidineacetamide, 4-hydroxy-2-oxo-, (S)-
    • (4S)-4-Hydroxy-2-oxo-1-pyrrolidineacetaMide
    • S-(-)-Oxiracetam
    • (S)-Oxiracetam
    • (4S)-4-Hydroxy-2-oxo-1-pyrrolidineacetamide (ACI)
    • 1-Pyrrolidineacetamide, 4-hydroxy-2-oxo-, (S)- (ZCI)
    • 2-[(4S)-4-Hydroxy-2-oxopyrrolidin-1-yl]acetamide
    • Levo-oxiracetam
    • HY-126049
    • CS-0090327
    • E84819
    • Lopac-O-3011
    • (S)-4-hydroxy-2-oxo-1-pyrrolidine acetamide
    • NCGC00015768-01
    • CHEMBL1472936
    • EN300-7700712
    • 88929-35-5
    • BS-49207
    • DTXSID201317414
    • IHLAQQPQKRMGSS-BYPYZUCNSA-N
    • AKOS022172828
    • SCHEMBL2596758
    • MDL: MFCD00920793
    • Inchi: 1S/C6H10N2O3/c7-5(10)3-8-2-4(9)1-6(8)11/h4,9H,1-3H2,(H2,7,10)/t4-/m0/s1
    • InChI Key: IHLAQQPQKRMGSS-BYPYZUCNSA-N
    • SMILES: C(N1C(=O)C[C@H](O)C1)C(=O)N

Computed Properties

  • Exact Mass: 158.069
  • Monoisotopic Mass: 158.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6A^2
  • XLogP3: -2.2

Experimental Properties

  • Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 135-136 ºC
  • Boiling Point: 494.6°C at 760 mmHg
  • Flash Point: 252.9±27.3 °C
  • Refractive Index: 1.57
  • Solubility: Soluble (664 g/l) (25 º C),
  • PSA: 83.63000
  • LogP: -1.29690
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C

S-(-)-Oxiracetam Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazard Category Code: R36/38
  • Safety Instruction: S26;S36
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

S-(-)-Oxiracetam Pricemore >>

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S-(-)-Oxiracetam Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  6 h, rt
Reference
Synthesis of the nootropic drug S-stereoisomer of oxiracetam
Li, Kun; Wang, Ying-ying; Yu, Yuan-yuan; Chen, Yu-ying, Zhongguo Xinyao Zazhi, 2011, 20(19), 1920-1921

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol
1.2 Reagents: Ammonia
Reference
New enantioselective synthesis of 4-hydroxy-2-oxopyrrolidine-N-acetamide (oxiracetam) from malic acid
Almeida, Jesus F.; Anaya, Josefa; Martin, Nieves; Grande, Manuel; Moran, Joaquin R.; et al, Tetrahedron: Asymmetry, 1992, 3(11), 1431-40

Production Method 3

Reaction Conditions
1.1 Reagents: Pentafluorophenol ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  14 h, rt
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, rt
Reference
Stereoselective synthesis of (S)-oxiracetam and (S)-GABOB from (R)-glyceraldehyde acetonide
Sanyal, Ishita; Shukla, Brajesh; Barman, Piyali Deb; Banerjee, Asish Kumar, Tetrahedron Letters, 2013, 54(21), 2637-2640

Production Method 4

Reaction Conditions
1.1 Reagents: Ammonia
Reference
Cyclic GABA-GABOB analogs. IV. Activity on learning and memory
Banfi, S.; Fonio, W.; Allievi, E.; Pinza, M.; Dorigotti, L., Farmaco, 1984, 39(1), 16-22

S-(-)-Oxiracetam Raw materials

S-(-)-Oxiracetam Preparation Products

S-(-)-Oxiracetam Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:88929-35-5)奥拉西坦
Order Number:LE25939546
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

Additional information on S-(-)-Oxiracetam

Comprehensive Guide to S-(-)-Oxiracetam (CAS No. 88929-35-5): Benefits, Mechanisms, and Applications

S-(-)-Oxiracetam (CAS No. 88929-35-5) is a nootropic compound belonging to the racetam family, known for its cognitive-enhancing properties. As the S-enantiomer of Oxiracetam, it exhibits distinct pharmacological effects compared to its R-counterpart. This compound has gained significant attention in recent years due to its potential to improve memory, focus, and learning capabilities, making it a popular choice among students, professionals, and researchers in the field of neuroscience.

The molecular structure of S-(-)-Oxiracetam features a pyrrolidone nucleus, which is characteristic of racetams. With a molecular formula of C6H10N2O3 and a molecular weight of 158.16 g/mol, this compound demonstrates excellent bioavailability and blood-brain barrier penetration. Recent studies suggest that S-(-)-Oxiracetam may be more potent than the racemic mixture, particularly in enhancing synaptic plasticity and neurotransmitter function.

One of the most frequently asked questions about S-(-)-Oxiracetam is "How does it compare to other racetams?" Unlike piracetam, S-(-)-Oxiracetam appears to have a more pronounced effect on the AMPA receptor system, potentially leading to faster cognitive effects. Many users report noticeable improvements in verbal fluency and information processing within 30-60 minutes of administration, making it a preferred choice for situations requiring rapid cognitive enhancement.

The mechanism of action of S-(-)-Oxiracetam involves multiple pathways in the central nervous system. It modulates cholinergic neurotransmission by increasing acetylcholine release and receptor sensitivity. Additionally, it enhances glutamatergic transmission through AMPA receptor potentiation, which may explain its effects on learning and memory consolidation. These properties have led to research interest in its potential applications for age-related cognitive decline and neurological conditions.

In the current market, S-(-)-Oxiracetam is primarily used as a cognitive enhancer and nootropic supplement. The growing demand for safe and effective cognitive boosters has made this compound increasingly popular in the biohacking community. Users often combine it with choline sources like alpha-GPC or citicoline to optimize its effects and prevent potential headaches associated with cholinergic activation.

Recent trends in nootropic research have focused on the enantiomeric purity of compounds, and S-(-)-Oxiracetam represents an interesting case study. The stereospecificity of its effects suggests that the S-enantiomer may have unique binding properties at neuronal receptors. This has led to increased interest in enantiomerically pure nootropics as researchers seek to develop more targeted cognitive enhancers with fewer side effects.

When considering dosage, most clinical studies and user reports suggest that S-(-)-Oxiracetam is effective in the range of 800-1200 mg per day, typically divided into two doses. The compound has an excellent safety profile, with few reported adverse effects at recommended dosages. However, as with any cognitive enhancer, individual responses may vary, and gradual titration is recommended when beginning supplementation.

The future of S-(-)-Oxiracetam research looks promising, with several ongoing studies investigating its potential neuroprotective effects. Some preliminary evidence suggests it may help maintain cognitive function during oxidative stress and could play a role in supporting brain health during aging. These potential applications align well with current consumer interest in long-term brain health and preventative neurology approaches.

From a chemical perspective, S-(-)-Oxiracetam (CAS No. 88929-35-5) is typically supplied as a white crystalline powder with high purity (>98%). It is soluble in water and has good stability under standard storage conditions. The compound's synthesis involves stereoselective methods to ensure the production of the desired S-enantiomer, which contributes to its consistent pharmacological profile.

In conclusion, S-(-)-Oxiracetam represents an important development in the field of cognitive enhancement. Its unique stereochemical properties, combined with a favorable safety profile, make it a valuable tool for both research and practical applications. As our understanding of nootropics continues to evolve, compounds like S-(-)-Oxiracetam will likely play an increasingly important role in supporting cognitive performance and brain health across various populations.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:88929-35-5)奥拉西坦
LE25939546
Purity:99%
Quantity:25KG,200KG,1000KG
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